Cas no 3066-44-2 (isocyanato(phenyl)methylbenzene)
3066-44-2 structure
Product Name:isocyanato(phenyl)methylbenzene
CAS No:3066-44-2
MF:C14H11NO
MW:209.243243455887
MDL:MFCD01863694
CID:294591
PubChem ID:4250935
Update Time:2025-04-19
isocyanato(phenyl)methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-(isocyanatomethylene)bis-
- [Isocyanato(phenyl)methyl]benzene
- Diphenylmethyl isocyanate
- (isocyanatomethylene)dibenzene
- (Phenyl-isocyanato-methyl)-benzene
- 1,1'-(isocyanatomethylene)dibenzene
- benzhydryl isocyanate
- Benzhydrylisocyanat
- diphenylmethane monoisocyanate
- F2160-0003
- isocyanatodiphenylmethane
- 3066-44-2
- Benzene, 1,1'-(isocyanatomethylene)bis-
- EN300-236169
- diphenylmethane isocyanate
- DTXSID70401227
- diphenylmethylisocyanate
- diphenylmethyl-isocyanate
- AKOS009157286
- Di-phenylmethylisocyanate
- MFCD01863694
- BWLKKFSDKDJGDZ-UHFFFAOYSA-N
- SCHEMBL134389
- Diphenylmethyl isocyanate, 98%
- J-018046
- DIPHENYLMETHYL ISOCYANATE 98
- isocyanato(phenyl)methylbenzene
-
- MDL： MFCD01863694
- Inchi： 1S/C14H11NO/c16-11-15-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H
- InChI Key： BWLKKFSDKDJGDZ-UHFFFAOYSA-N
- SMILES： O=C=NC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 209.08400
- Monoisotopic Mass: 209.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.105 g/mL at 25 °C(lit.)
- Boiling Point: 298 °C(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.579(lit.)
- PSA: 29.43000
- LogP: 3.11180
- Solubility: Not determined
isocyanato(phenyl)methylbenzene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S23; S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Storage Condition：2-8°C
isocyanato(phenyl)methylbenzene Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
isocyanato(phenyl)methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B450528-100mg |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B450528-500mg |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 500mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B450528-1g |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 1g |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D922471-100mg |
Diphenylmethyl isocyanate |
3066-44-2 | 95% | 100mg |
￥179.10 | 2022-01-10 | |
| eNovation Chemicals LLC | Y1255084-250mg |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 250mg |
$220 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255084-1g |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 1g |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255084-5g |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 5g |
$495 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1255084-25g |
Benzene, 1,1'-(isocyanatomethylene)bis- |
3066-44-2 | 97% | 25g |
$1450 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-234788-1g |
Diphenylmethyl isocyanate, |
3066-44-2 | 1g |
￥414.00 | 2023-09-05 | ||
| Enamine | EN300-236169-0.05g |
[isocyanato(phenyl)methyl]benzene |
3066-44-2 | 95% | 0.05g |
$19.0 | 2024-06-19 |
isocyanato(phenyl)methylbenzene Related Literature
-
1. Antitumour imidazotetrazines. Part 33. New syntheses of the antitumour drug temozolomide using ‘masked’ methyl isocyanatesYongfeng Wang,Malcolm F. G. Stevens,William T. Thomson,Bruce P. Shutts J. Chem. Soc. Perkin Trans. 1 1995 2783
3066-44-2 (isocyanato(phenyl)methylbenzene) Related Products
- 33375-06-3((R)-(+)-a-Methylbenzyl isocyanate)
- 2778-41-8(Benzene,1,4-bis(1-isocyanato-1-methylethyl)-)
- 2778-42-9(1,3-Bis(2-isocyanato-2-propyl)benzene)
- 55508-49-1(1-(1-isocyanatoethyl)-4-methylbenzene)
- 1837-73-6((1-Isocyanatoethyl)benzene)
- 42340-98-7((R)-(-)-1-(1-Naphthyl)ethyl isocyanate)
- 73671-79-1((S)-(+)-1-(1-Naphthyl)ethyl Isocyanate)
- 14649-03-7((S)-(-)-1-Phenylethylisocyanate)
- 157299-02-0(1,3-Bis(1-isocyanato-1-methylethyl)benzene homopolymer)
- 87498-87-1(Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
